4-[3-(4-Fluorophenyl)-3-oxo-1-propenyl]phenyl 4-chlorobenzenesulfonate

• IUPAC Name: [4-[(E)-3-(4-fluorophenyl)-3-oxoprop-1-enyl]phenyl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C21H14ClFO4S/c22-17-6-12-20(13-7-17)28(25,26)27-19-10-1-15(2-11-19)3-14-21(24)16-4-8-18(23)9-5-16/h1-14H/b14-3+
• InChI Key: GJQFMJSEQZRLTE-LZWSPWQCSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(C=C2)F)OS(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=CC=C(C=C2)F)OS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H14ClFO4S
• Molecular Weight: 416.8 g/mol
• CAS No.: 331460-94-7

Description

4-[3-(4-Fluorophenyl)-3-oxo-1-propenyl]phenyl 4-chlorobenzenesulfonate is a useful research compound. Its molecular formula is C21H14ClFO4S and its molecular weight is 416.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study conducted by Mamatha S.V et al. (2019) described the synthesis and characterization of a compound structurally related to 4-[3-(4-Fluorophenyl)-3-oxo-1-propenyl]phenyl 4-chlorobenzenesulfonate. This study focused on the synthesis process and used NMR, IR, and Mass spectral studies along with X-ray diffraction for characterization.

Application in Nanomaterials

• Research by M. Lakraimi et al. (2006) explored the incorporation of 4-Chlorobenzenesulfonate, a compound similar to this compound, into zinc-aluminium layered double hydroxides. This work contributed to the development of new stable hybrid nanostructured materials.

Antitumor and Antibacterial Activities

• A study led by H. Naito et al. (2005) investigated derivatives structurally related to this compound for their antitumor and antibacterial activities. This research highlighted the potential of such compounds in cancer and bacterial infection treatments.

Nonlinear Optical Applications

• In a study by S. Sundaram et al. (2018), a derivative of 4-Chlorobenzenesulfonate, closely related to this compound, was synthesized for nonlinear optical applications. This highlighted its potential in developing new materials for optical technologies.

Anti-Inflammatory Activity

• Research by K. Sunder & Jayapal Maleraju (2013) involved the synthesis of compounds related to this compound and evaluated them for anti-inflammatory activity, demonstrating their potential in inflammatory disease treatment.

Cancer Chemotherapy

• A study conducted by A. Camerman et al. (1978) investigated a compound structurally similar to this compound for its potential as a dihydrofolate reductase inhibitor, showing promise in cancer chemotherapy.